Cas no 1486471-71-9 (3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid)

• Product Name: 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid
• CAS No: 1486471-71-9
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD17480474
• CID: 5151158
• Update Time: 2025-07-16

3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2-amino-3-(trifluoromethyl)-, (1S,2S,3S)-
• 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid

• MDL： MFCD17480474
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-3(6(5)11)1-2-4(12)13/h3,5-6H,1-2,11H2,(H,12,13)/t3-,5-,6-/m0/s1
• InChI Key： MRUIBHFBXNZNPC-FUTKDDECSA-N
• SMILES： [C@H]1(CCC(O)=O)[C@H](C(F)(F)F)[C@H]1N

Additional information on 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid

Introduction to 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid (CAS No. 1486471-71-9)

3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid (CAS No. 1486471-71-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids with a cyclopropyl moiety and a trifluoromethyl group, which endow it with distinct chemical and biological characteristics.

The cyclopropyl ring in the structure of 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid imparts rigidity and conformational constraint, which can influence its interactions with biological targets. The presence of the trifluoromethyl group further enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. These features collectively contribute to the compound's potential as a lead molecule in various therapeutic areas.

Recent studies have explored the pharmacological properties of 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid in detail. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on specific potassium channels, which could be beneficial in treating conditions such as epilepsy and neuropathic pain.

In addition to its ion channel modulation properties, 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid has shown promise in preclinical models of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in diseases such as Alzheimer's and Parkinson's.

The synthetic route for 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid involves a series of well-defined chemical transformations. The key steps include the formation of the cyclopropyl ring through a ring-closing metathesis reaction and the introduction of the trifluoromethyl group via electrophilic fluorination. The final step involves the coupling of the amino acid moiety to form the desired product. This synthetic strategy allows for high yields and good enantiomeric purity, which are crucial for pharmaceutical applications.

The physicochemical properties of 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 245.08 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. Its melting point is reported to be around 150°C, and it exhibits good thermal stability under standard laboratory conditions.

From a safety perspective, 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid is generally considered safe for handling in laboratory settings when proper precautions are taken. However, it is important to follow standard safety protocols for handling organic compounds to minimize exposure risks. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 3-(1S,2S,3S)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid (CAS No. 1486471-71-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.